![molecular formula C23H23NO4 B6281734 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-azaspiro[2.5]octane-7-carboxylic acid CAS No. 2580223-93-2](/img/no-structure.png)
4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-azaspiro[2.5]octane-7-carboxylic acid
Description
The compound “4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-azaspiro[2.5]octane-7-carboxylic acid” is a complex organic molecule. It contains a fluorene group, which is a polycyclic aromatic hydrocarbon consisting of two benzene rings fused with a central cyclopentene ring . This fluorene group is attached to a methoxy carbonyl group, suggesting the presence of an ester functional group. The molecule also contains a carboxylic acid group and a spirocyclic structure, which is a type of cyclic compound where two rings share a single atom .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, including the formation of the spirocyclic structure, the introduction of the fluorene group, and the attachment of the ester and carboxylic acid groups. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis .Molecular Structure Analysis
The molecular structure of this compound, as suggested by its name, is quite complex. It contains a spirocyclic structure, a fluorene group, and ester and carboxylic acid functional groups. These groups can have significant effects on the compound’s physical and chemical properties .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound are determined by its molecular structure. Factors such as polarity, molecular weight, and functional groups all play a role. For example, the presence of polar functional groups like esters and carboxylic acids might increase the compound’s solubility in polar solvents .Mechanism of Action
Future Directions
The future directions for research on this compound would likely depend on its intended use or biological activity. Potential areas of interest could include exploring its synthesis, investigating its reactivity, studying its interactions with biological targets, and assessing its safety and efficacy in relevant models .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-azaspiro[2.5]octane-7-carboxylic acid' involves the reaction of 4-azaspiro[2.5]octane-7-carboxylic acid with 9H-fluorene-9-carbonyl chloride in the presence of a base, followed by the reaction of the resulting intermediate with methoxyamine hydrochloride and subsequent hydrolysis to obtain the final product.", "Starting Materials": [ "4-azaspiro[2.5]octane-7-carboxylic acid", "9H-fluorene-9-carbonyl chloride", "base", "methoxyamine hydrochloride" ], "Reaction": [ "Step 1: 4-azaspiro[2.5]octane-7-carboxylic acid is reacted with a base and 9H-fluorene-9-carbonyl chloride to form the intermediate 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-azaspiro[2.5]octane-7-carboxylic acid chloride.", "Step 2: The intermediate is then reacted with methoxyamine hydrochloride to form the corresponding oxime intermediate.", "Step 3: The oxime intermediate is then hydrolyzed to obtain the final product, 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-azaspiro[2.5]octane-7-carboxylic acid." ] } | |
CAS RN |
2580223-93-2 |
Product Name |
4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-azaspiro[2.5]octane-7-carboxylic acid |
Molecular Formula |
C23H23NO4 |
Molecular Weight |
377.4 |
Purity |
77 |
Origin of Product |
United States |
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